Cas no 1252521-54-2 (N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide)

• Product Name: N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide
• CAS No: 1252521-54-2
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5917289
• PubChem ID: 51103101
• Update Time: 2025-06-09

N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropanamide, N-(cyanomethyl)-5-phenyl-
• N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide
• Z979002864
• EN300-26687066
• AKOS034759033
• 1252521-54-2

• Inchi： 1S/C14H13N3O2/c15-8-9-16-13(18)6-7-14-17-10-12(19-14)11-4-2-1-3-5-11/h1-5,10H,6-7,9H2,(H,16,18)
• InChI Key： YKLBGJVTXPCCQC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1CCC(NCC#N)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide

Introduction to N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide (CAS No. 1252521-54-2)

N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential applications in the field of pharmaceuticals and biochemical research. This compound, identified by its CAS number 1252521-54-2, has garnered attention due to its unique structural features and the promising avenues it opens for further scientific exploration.

The molecular framework of N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide encompasses a cyanomethyl group, a phenyl ring, and an oxazole moiety, which collectively contribute to its distinctive chemical properties. The presence of these functional groups not only enhances its reactivity but also suggests potential roles in various biochemical pathways. Specifically, the oxazole ring is known for its stability and versatility in medicinal chemistry, often serving as a scaffold for designing bioactive molecules.

In recent years, there has been a growing interest in oxazole-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug development. The incorporation of a phenyl group in the structure further modulates the compound's pharmacokinetic profile, potentially improving its solubility and bioavailability. Such attributes make N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide a compelling subject for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The cyanomethyl group is particularly noteworthy as it can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. This feature could be exploited to design inhibitors or activators for specific enzymes relevant to various diseases. For instance, studies have shown that oxazole derivatives can interact with metal ions, which are often essential cofactors for enzymatic reactions. This interaction could be leveraged to develop novel therapeutic agents targeting metal-dependent enzymes.

The phenyl ring in the molecule also contributes to its pharmacological potential. Phenyl derivatives are well-documented for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. Additionally, the phenyl group can engage in π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. These characteristics are particularly important in the design of small-molecule drugs where precise targeting is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide has been subjected to virtual screening using various computational tools to identify potential binding sites on biological targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings provide a strong rationale for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide. Initial results suggest that this compound exhibits significant inhibitory activity against certain enzymes associated with inflammatory responses. The oxazole ring appears to play a critical role in modulating these enzymatic activities by stabilizing transition states or interfering with substrate binding. These findings align with the growing body of evidence supporting the therapeutic potential of oxazole derivatives.

The compound's structural features also make it an attractive candidate for developing prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. By incorporating functional groups like the cyanomethyl group, which can be easily converted into other bioactive moieties under physiological conditions, N-(cyanomethyl)-3-(5-phenyl-1,3-oxazol-2-yl)propanamide could serve as a versatile prodrug scaffold.

Another area of interest is the synthesis of analogs based on N-(cyanomethyl)-3-(5-phenyl-1,3-oaxzol -2 -yI)propanamide . By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound. For example, replacing the phenyl ring with other aromatic or heterocyclic systems could alter its binding affinity and selectivity towards different biological targets. Such modifications are essential for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of N-(cyanomethyl)-3-(5-phenyI -1 , 3 -oxazol - 2 - yI ) propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity . Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently . These methods not only enhance reaction efficiency but also minimize unwanted side products , making them ideal for pharmaceutical applications .

The compound's stability under various conditions is another critical factor that influences its practicality as a pharmaceutical agent . Studies have demonstrated that N-(cyanomethyl)-3-(5-phenyl - 1 , 3 - oxazol - 2 - yI ) propanamide remains stable under physiological pH and temperature ranges , suggesting its suitability for oral administration . Additionally , its solubility profile has been evaluated to determine optimal dosing formulations . These parameters are essential considerations during drug development as they directly impact patient compliance and therapeutic outcomes .

The growing body of research on N-(cyanomethyl)-3-(5-phenyl - 1 , 3 - oxazol - 2 - yI ) propanamide underscores its significance as a potential therapeutic agent . Ongoing studies aim to elucidate its mechanism of action at both molecular and cellular levels . By understanding how this compound interacts with biological targets , researchers can develop more targeted therapies with reduced side effects . Furthermore , exploring its potential in combination therapies could open new avenues for treating complex diseases such as cancer and neurodegenerative disorders .

In conclusion , N -( cyan omethyl ) - 3 -( 5 - ph eny l - 1 , 3 - o x az ol - 2 - y I ) pro pan am ide ( C A S No . 12 52 51 - 54 - 2 ) represents an exciting prospect i n ph arm ace utical research due t o i ts unique structural features an d promis ing pharmacological properties . Its ability t o interact wi th var ious biologic al targets makes i t a valuable candidate f or further investigation into treat ing inflammation , cancer , an d ot her m etabolic dis orders . As research continu es t o e xpand our understanding o f thi s compoun d ' s mechanisms an d appl icat ions , i t holds great promise f or improv ing hum an health an d well-being through novel therapeutic interventions .